![molecular formula C8H7NO5 B122804 5-Methoxy-2-nitrobenzoic acid CAS No. 1882-69-5](/img/structure/B122804.png)
5-Methoxy-2-nitrobenzoic acid
Overview
Description
5-Methoxy-2-nitrobenzoic acid is a chemical compound that has been studied for various applications in organic chemistry and biochemistry. It is characterized by the presence of a methoxy group and a nitro group attached to a benzoic acid core. This compound is of interest due to its potential use in synthetic pathways and its reactivity, which allows for various transformations under different conditions.
Synthesis Analysis
The synthesis of derivatives of this compound has been explored in several studies. For instance, the synthesis of 5H-8,9-dimethoxy-5-(2-N,N-dimethylaminoethyl)-2,3-methylenedioxydibenzo[c,h][1,6]naphthyridin-6-one, which exhibits potent topoisomerase-I targeting activity, suggests that the introduction of nitro groups could retain similar activity . Additionally, the synthesis of 5,5'-dithiobis(2-nitrobenzoic acid)-modified gold nanoparticles indicates the versatility of nitrobenzoic acid derivatives in creating functional materials for applications such as metal ion detection .
Molecular Structure Analysis
The molecular structure of compounds related to this compound has been investigated using various techniques. For example, the compound 1-(2-nitrobenzoyl)3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole has been characterized by IR, NMR, and X-ray diffraction methods, providing insights into the geometry and electronic structure of such molecules .
Chemical Reactions Analysis
The reactivity of this compound and its derivatives has been the subject of several studies. The polarographic behavior of 5,5'-dithiobis-(2-nitrobenzoic acid) reveals the reduction of nitro groups and the cleavage of disulfide bonds under certain conditions . Moreover, the reaction of 2-nitro-5-thiocyanatobenzoic acid with thiol groups has been shown to yield both S-cyano and mixed disulfide derivatives, demonstrating the diverse reactivity of nitrobenzoic acid compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are crucial for their practical applications. The study of 2-methoxy-5-nitrobenzyl bromide, for instance, provides insights into the environmental sensitivity of such compounds and their specificity as protein reagents . Additionally, the gas-liquid chromatographic determination of sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate residues illustrates the analytical applications of nitrobenzoic acid derivatives .
Scientific Research Applications
Chemical Reactions and Synthesis
5-Methoxy-2-nitrobenzoic acid is utilized in various chemical reactions and synthesis processes. For instance, it serves as a starting material in the reduction reaction of nitro groups. Different methods of reduction reactions, such as using hydrazine hydrate, Fe/HCl, and Pd/C, have been studied with this compound (Song, 2011). Additionally, it is involved in the synthesis of derivatives like 10-methoxy-4,8-dinitro-6H-benzo[2,3-c]chromen-6-one, where its derivatives exhibit antibacterial activity (Havaldar, Bhise, & Burudkar, 2004).
Biochemical Applications
In biochemical research, this compound derivatives are used in studying tissue sulfhydryl groups. A water-soluble aromatic disulfide derivative of this compound has been synthesized and shown to be useful for determining sulfhydryl groups in biological materials (Ellman, 1959). This highlights its importance in biochemical analysis and assays.
Material Science and Sensing Applications
In the field of material science and sensing technologies, this compound derivatives have been utilized. For example, CdSe quantum dots capped with PAMAM-G(4) dendrimer, synthesized using a derivative of this compound, were used for detecting trace amounts of nitroaromatic compounds, showcasing its potential in environmental science and public security applications (Algarra, Campos, Miranda, & da Silva, 2011).
Mechanism of Action
Target of Action
5-Methoxy-2-nitrobenzoic acid is a substituted 2-nitrobenzoic acid . It has been reported to be one of the microbial degradation metabolites of cypermethrin, a synthetic pyrethroid pesticide . This suggests that it may interact with the same targets as cypermethrin, which primarily affects the nervous system .
Mode of Action
Given its structural similarity to cypermethrin, it may interact with voltage-gated sodium channels in neurons, leading to hyperexcitation and eventual paralysis .
Biochemical Pathways
Cypermethrin is known to affect the nervous system by prolonging sodium channel activation .
Pharmacokinetics
Its lipophilicity (log po/w) is 101, suggesting it may have good membrane permeability . Its water solubility is 1.54 mg/ml, indicating it may have reasonable bioavailability .
Result of Action
It has been used in the synthesis of cathepsin s inhibitors with antitumor applications . This suggests it may have potential therapeutic effects in cancer treatment.
Action Environment
The action of this compound may be influenced by various environmental factors. For instance, its stability could be affected by temperature and pH . Furthermore, its efficacy may be influenced by the presence of other compounds in the environment .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-methoxy-2-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URADKXVAIGMTEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90320805 | |
Record name | 5-Methoxy-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90320805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1882-69-5 | |
Record name | 5-Methoxy-2-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1882-69-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 364656 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001882695 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1882-69-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=364656 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Methoxy-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90320805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxy-2-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.125.146 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 5-Methoxy-2-nitrobenzoic acid in organic synthesis?
A1: this compound serves as a valuable starting material in organic synthesis, particularly in the production of pharmaceuticals and natural product derivatives. For instance, it is a key precursor in the synthesis of Betrixaban [], a factor Xa inhibitor used as an anticoagulant. Additionally, it serves as a starting point for the synthesis of Dictyoquinazol A, B, and C [], compounds found in the mushroom Dictyophora indusiata that exhibit neuroprotective properties.
Q2: Can you elaborate on the synthetic route employed to obtain Betrixaban from this compound?
A2: A facile method for synthesizing Betrixaban from this compound involves a series of steps: reduction of the nitro group, acylation, chlorination, another acylation, and finally, the formation of the amidine group []. Notably, this method successfully avoids a dechlorinated impurity and utilizes tetrahydrofuran as a recyclable solvent throughout the four steps, contributing to its suitability for large-scale production.
Q3: Are there any other notable applications of this compound in the synthesis of bioactive compounds?
A3: Beyond Betrixaban, this compound acts as the foundation for creating Dictyoquinazol A, B, and C. The total synthesis of Dictyoquinazol A from this starting material involves six steps and achieves a 36% overall yield []. Subsequently, Dictyoquinazol A can be further modified to obtain its derivatives, Dictyoquinazol B and C.
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